N-[2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-4-methoxybenzamide

• IUPAC Name: N-[2-(4-chlorophenyl)sulfonyl-2-(furan-2-yl)ethyl]-4-methoxybenzamide
• InChI: InChI=1S/C20H18ClNO5S/c1-26-16-8-4-14(5-9-16)20(23)22-13-19(18-3-2-12-27-18)28(24,25)17-10-6-15(21)7-11-17/h2-12,19H,13H2,1H3,(H,22,23)
• InChI Key: XSVUOOVXRHPLQS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NCC(C2=CC=CO2)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C20H18ClNO5S
• Molecular Weight: 419.9 g/mol

Description

N-[2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-4-methoxybenzamide (NCFME) is an important synthetic compound used in the field of pharmaceuticals and biochemistry. NCFME is a versatile compound due to its ability to form derivatives, making it a key component of many drug formulations. NCFME is used in the synthesis of various drugs, including anti-cancer agents, anti-inflammatory agents, and anticoagulants. NCFME is also used in the development of new drugs and in the optimization of existing drugs.

Mechanism of Action

N-[2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-4-methoxybenzamide acts as a substrate in the synthesis of a variety of drugs, including anti-cancer agents, anti-inflammatory agents, and anticoagulants. N-[2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-4-methoxybenzamide also acts as a substrate in the development of new drugs and in the optimization of existing drugs. In addition, N-[2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-4-methoxybenzamide acts as a substrate in the study of biochemical and physiological processes, such as the regulation of gene expression and the regulation of signal transduction pathways.
Biochemical and Physiological Effects
N-[2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-4-methoxybenzamide has a number of biochemical and physiological effects. It is used in the synthesis of a variety of drugs, including anti-cancer agents, anti-inflammatory agents, and anticoagulants. N-[2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-4-methoxybenzamide is also used in the development of new drugs and in the optimization of existing drugs. In addition, N-[2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-4-methoxybenzamide is used in the study of biochemical and physiological processes, such as the regulation of gene expression and the regulation of signal transduction pathways. N-[2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-4-methoxybenzamide is also used in the study of the structure and function of proteins and enzymes, and in the study of the structure and function of cellular membranes.

Advantages and Limitations for Lab Experiments

N-[2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-4-methoxybenzamide is a versatile compound with many advantages and limitations for lab experiments. The advantages include its ability to form derivatives, its stability in a wide range of temperatures and pH levels, and its ability to react with a variety of other compounds. The limitations include the fact that N-[2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-4-methoxybenzamide is a relatively expensive compound, and that it is not readily available in many laboratories. In addition, N-[2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-4-methoxybenzamide is a relatively toxic compound, and should be handled with care.

Future Directions

N-[2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-4-methoxybenzamide has many potential future applications. It could be used in the development of new drugs and in the optimization of existing drugs. It could also be used in the study of biochemical and physiological processes, such as the regulation of gene expression and the regulation of signal transduction pathways. N-[2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-4-methoxybenzamide could also be used in the study of the structure and function of proteins and enzymes, and in the study of the structure and function of cellular membranes. In addition, N-[2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-4-methoxybenzamide could be used in the development of new drug delivery systems, as well as in the optimization of existing drug delivery systems. Finally, N-[2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-4-methoxybenzamide could be used in the development of new diagnostic tools and in the optimization of existing diagnostic tools.

Synthesis Methods

N-[2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-4-methoxybenzamide is synthesized through a multi-step process. The first step involves the reaction of 4-chlorobenzene-2-sulfonyl chloride with furan-2-yl ethyl ether, which produces N-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-4-methoxybenzamide. This reaction takes place in the presence of a base, such as potassium carbonate, and is typically carried out in a solvent such as dimethylformamide. The second step involves the reaction of the N-2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl-4-methoxybenzamide with a base, such as potassium carbonate, and a reducing agent, such as sodium borohydride. This reaction produces the desired product, N-[2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-4-methoxybenzamide.

Scientific Research Applications

N-[2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-4-methoxybenzamide is used in a variety of scientific research applications. It is used as a substrate for the synthesis of a variety of drugs, including anti-cancer agents, anti-inflammatory agents, and anticoagulants. N-[2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-4-methoxybenzamide is also used in the development of new drugs and in the optimization of existing drugs. In addition, N-[2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-4-methoxybenzamide is used in the study of biochemical and physiological processes, such as the regulation of gene expression and the regulation of signal transduction pathways. N-[2-(4-chlorobenzenesulfonyl)-2-(furan-2-yl)ethyl]-4-methoxybenzamide is also used in the study of the structure and function of proteins and enzymes, and in the study of the structure and function of cellular membranes.